Cas no 1005450-55-4 ((R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide)

• Product Name: (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide
• CAS No: 1005450-55-4
• MF: C₂₂H₂₀F₃NO
• MW: 371.395516395569
• MDL: MFCD18207041
• CID: 833088
• PubChem ID: 24855929
• Update Time: 2025-10-19

(R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide
• 1-Butanol, 2-[[9-(1-methylethyl)-6-[[3-(2-pyridinyl)phenyl]amino]-9H-purin-2-yl]amino]-, (2R)-
• N-((R)-1-(naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide
• N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propanamide
• -N-(1-(Naphthalen-1-yl)
• N-[1-(R)-(1-Naphthyl)ethyl]-3-[3-trifluoroMethylphenyl]propanaMide
• N-[1-(R)-(1-Naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-propanamide
• N-《R)-I-(naphthalen-I-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide
• lN-((R)-1-(naphthalen-1-yl)ethyl)-3-(3-(trifluoroMethyl)phenyl)propanaMide
• C22H20F3NO
• AK109488
• 0226AA
• AX8226756
• ST24035579
• N-[(R)-1-(1-Naphthyl)ethyl]-3-(trifluoromethyl)benzenepropanamide
• Benzenepropanamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-3-(trifluoromethyl)-
• N-[1-(R)-(1-Naphthyl)ethyl]-3-[3-
• SCHEMBL1491247
• AKOS016009100
• Benzenepropanamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-3-(trifluoromethyl)-; N-[(1R)-1-(1-Naphthalenyl)ethyl]-3-(trifluoromethyl)benzenepropanamide; N-[1-(R)-(1-Naphthyl)ethyl]-3-[3-trifluoromethylphenyl]propanamide
• CS-M0215
• N-[(1R)-1-(Naphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propanamide
• F19529
• GDEHAOJGPHEOSO-OAHLLOKOSA-N
• MFCD18207041
• N-[(1R)-1-(1-Naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]propanamide
• 1005450-55-4
• DTXSID90647721
• DB-362359
• DS-4352
• AC-25852

• MDL： MFCD18207041
• Inchi： 1S/C22H20F3NO/c1-15(19-11-5-8-17-7-2-3-10-20(17)19)26-21(27)13-12-16-6-4-9-18(14-16)22(23,24)25/h2-11,14-15H,12-13H2,1H3,(H,26,27)/t15-/m1/s1
• InChI Key： GDEHAOJGPHEOSO-OAHLLOKOSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC(N[C@H](C)C1=CC=CC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 371.15000
• Monoisotopic Mass: 371.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 5.5

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 ºC (cyclohexane )
• Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
• PSA: 29.10000
• LogP: 6.05950

(R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide

Comprehensive Overview of (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide (CAS No. 1005450-55-4)

The compound (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide (CAS No. 1005450-55-4) is a chiral amide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a naphthalene moiety with a trifluoromethylphenyl group, creating a versatile scaffold for drug discovery and material science. Its stereospecificity (R-configuration) further enhances its relevance in enantioselective synthesis and biological targeting.

In recent years, the demand for fluorinated compounds and chiral intermediates has surged, driven by their utility in developing high-performance materials and therapeutic agents. The trifluoromethyl group in this compound is particularly noteworthy, as it often improves metabolic stability and bioavailability—a hot topic in medicinal chemistry. Researchers frequently search for "CAS No. 1005450-55-4 applications" or "chiral amide synthesis," reflecting the growing interest in this niche.

The naphthalene ring system contributes to the compound's aromatic interactions, making it valuable for protein-ligand binding studies. This aligns with current trends in computational chemistry and structure-activity relationship (SAR) analysis. Users often inquire about "how to purify (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide" or "its solubility in organic solvents," highlighting practical concerns in laboratory settings.

From a synthetic perspective, the compound's stereocenter poses challenges and opportunities for asymmetric catalysis. Modern green chemistry approaches, such as enzyme-mediated resolutions or transition-metal-catalyzed reactions, are frequently explored to optimize its production. Searches like "eco-friendly synthesis of CAS 1005450-55-4" underscore the industry's shift toward sustainable practices.

In drug development, this molecule's rigid backbone and lipophilic groups make it a candidate for central nervous system (CNS) targets. Its logP value and hydrogen-bonding capacity are critical parameters for researchers investigating "blood-brain barrier permeability"—a trending topic in neuropharmacology forums.

Analytical characterization of CAS No. 1005450-55-4 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. Queries such as "HPLC method for (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide" are common among quality control specialists, emphasizing the need for robust analytical protocols.

Beyond pharmaceuticals, this compound's fluorescence properties (due to the naphthalene core) attract interest in material science. Potential applications in organic light-emitting diodes (OLEDs) or sensors are actively explored, resonating with searches like "naphthalene-based fluorophores."

Regulatory compliance is another focal point. While the compound isn't classified as hazardous, proper handling protocols for aryl amides are essential. Safety-related searches, such as "(R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide MSDS," indicate user awareness of laboratory best practices.

In summary, (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propanamide represents a multifaceted compound bridging medicinal chemistry, catalysis, and materials engineering. Its CAS No. 1005450-55-4 serves as a gateway to advanced research, addressing both academic curiosities and industrial needs.